1-{2-[4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazol-1-yl]ethyl}piperidine

• IUPAC Name: 1,2-oxazolidin-2-yl-[1-(2-piperidin-1-ylethyl)triazol-4-yl]methanone
• InChI: InChI=1S/C13H21N5O2/c19-13(18-7-4-10-20-18)12-11-17(15-14-12)9-8-16-5-2-1-3-6-16/h11H,1-10H2
• InChI Key: XLHYPYJMJTWIPT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCN2C=C(N=N2)C(=O)N3CCCO3
• Molecular Formula: C13H21N5O2
• Molecular Weight: 279.34 g/mol

Description

1-{2-[4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazol-1-yl]ethyl}piperidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 1-{2-[4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazol-1-yl]ethyl}piperidine is not fully understood. However, studies have suggested that the compound may act by modulating various signaling pathways in the body, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation in the brain, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-{2-[4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazol-1-yl]ethyl}piperidine has several advantages for lab experiments, including its high purity and stability. However, the compound is relatively expensive, which may limit its use in some research studies.

Future Directions

There are several future directions for research on 1-{2-[4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazol-1-yl]ethyl}piperidine. These include further studies on the compound's mechanism of action, its potential use as a therapeutic agent for various diseases, and its applications in drug discovery and neuroscience research. Additionally, the development of more cost-effective synthesis methods for the compound may increase its accessibility for research purposes.
Conclusion
In conclusion, this compound is a chemical compound that has significant potential for various areas of scientific research. The compound's synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-{2-[4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazol-1-yl]ethyl}piperidine involves the reaction of 4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole with piperidine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain a high yield of the desired product.

Scientific Research Applications

1-{2-[4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazol-1-yl]ethyl}piperidine has potential applications in various areas of scientific research, including medicinal chemistry, drug discovery, and neuroscience. The chemical compound has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.